Cas no 38491-36-0 (3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde)

• Product Name: 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde
• CAS No: 38491-36-0
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 3056778
• PubChem ID: 2759544
• Update Time: 2025-10-28

3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde
• SCHEMBL895794
• A1-66175
• AKOS004113943
• 3'-methoxy-biphenyl-2-carbaldehyde
• 3'-methoxy-biphenyl-2-carbaldehyde, AldrichCPR
• 3'-Methoxy-biphenyl-2-carboxaldehyde
• 3'-methoxybiphenyl-2-carboxaldehyde
• NCGC00374025-01
• 38491-36-0
• 3'-methoxybiphenyl-2-carbaldehyde
• RFFPEDKBMAGOPD-UHFFFAOYSA-N
• CHEMBL2315974
• 2-(3-methoxyphenyl)benzaldehyde
• MFCD03424633
• ALBB-036711

• MDL： MFCD03424633
• Inchi： 1S/C14H12O2/c1-16-13-7-4-6-11(9-13)14-8-3-2-5-12(14)10-15/h2-10H,1H3
• InChI Key： RFFPEDKBMAGOPD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde

Recent Advances in the Study of 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde (CAS: 38491-36-0) in Chemical Biology and Pharmaceutical Research

3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde (CAS: 38491-36-0) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its biphenyl core and methoxy substitution, has demonstrated promising potential in various applications, including medicinal chemistry, drug discovery, and material science. Recent studies have focused on its synthetic accessibility, biological activities, and potential as a building block for more complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways to 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde, highlighting its role as a key intermediate in the synthesis of bioactive molecules. The researchers developed an efficient palladium-catalyzed cross-coupling approach that improved the yield and purity of this compound, making it more accessible for pharmaceutical applications. This methodological advancement is particularly significant given the compound's increasing importance in drug discovery programs.

In the realm of biological activity, recent investigations have revealed that 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde exhibits moderate inhibitory effects against certain inflammatory enzymes, including COX-2 and 5-LOX. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that structural modifications of this core scaffold could enhance its anti-inflammatory properties while maintaining favorable pharmacokinetic profiles. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

The compound's unique electronic properties, resulting from the conjugation between the aldehyde group and the biphenyl system, have also been investigated for material science applications. Research published in Advanced Materials in early 2024 showed that derivatives of 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde could serve as efficient organic semiconductors in optoelectronic devices, owing to their excellent charge transport characteristics and thermal stability.

From a drug discovery perspective, the compound's structural features make it particularly valuable for fragment-based drug design. Its relatively small molecular weight (226.24 g/mol) and presence of multiple functional groups allow for diverse chemical modifications. Recent computational studies have employed molecular docking simulations to predict its binding affinities with various biological targets, providing valuable insights for rational drug design.

Quality control and analytical methods for 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde have also seen advancements. A 2023 publication in the Journal of Pharmaceutical and Biomedical Analysis presented a validated HPLC method for the quantification of this compound in complex matrices, addressing the growing need for reliable analytical techniques as its applications expand.

Looking forward, researchers anticipate that 3'-Methoxy-[1,1'-biphenyl]-2-carboxaldehyde will continue to play an important role in interdisciplinary research. Its versatility as a chemical building block, combined with its intrinsic biological activities, positions it as a valuable tool for both academic and industrial research in chemical biology and pharmaceutical sciences. Future studies are expected to explore its potential in targeted drug delivery systems and as a scaffold for developing novel therapeutic agents against emerging diseases.